Cas no 874801-15-7 (3-4-(4-Methoxybenzyl)-1,4-diazepan-1-ylpropanoic Acid)

• Product Name: 3-4-(4-Methoxybenzyl)-1,4-diazepan-1-ylpropanoic Acid
• CAS No: 874801-15-7
• CID: 4663459
• Update Time: 2025-05-20

3-4-(4-Methoxybenzyl)-1,4-diazepan-1-ylpropanoic Acid Chemical and Physical Properties

Names and Identifiers

• BUTTPARK 75\08-88
• 3-[4-(4-Methoxybenzyl)-1,4-diazepan-1-yl]propanoic acid
• 3-[4-(4-Methoxybenzyl)homopiperazin-1-yl]propanoic acid
• 3-4-(4-Methoxybenzyl)-1,4-diazepan-1-ylpropanoic Acid

Additional information on 3-4-(4-Methoxybenzyl)-1,4-diazepan-1-ylpropanoic Acid

3-4-(4-Methoxybenzyl)-1,4-diazepan-1-ylpropanoic Acid: A Comprehensive Overview

3-4-(4-Methoxybenzyl)-1,4-diazepan-1-ylpropanoic Acid, identified by the CAS Registry Number 874801-15-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a propanoic acid moiety with a 1,4-diazepane ring system substituted with a 4-methoxybenzyl group. The presence of these functional groups makes it a versatile molecule with potential applications in drug design and synthesis.

The molecular structure of 3-4-(4-Methoxybenzyl)-1,4-diazepan-1-ylpropanoic Acid is notable for its diazepane ring, a seven-membered ring containing two nitrogen atoms. This ring system is known for its ability to adopt various conformations, which can influence the compound's pharmacokinetic properties and biological activity. The substitution pattern, particularly the presence of the 4-methoxybenzyl group, adds complexity to the molecule and may enhance its stability or bioavailability.

Recent studies have explored the potential of this compound in the development of novel therapeutic agents. For instance, researchers have investigated its role as a precursor in the synthesis of bioactive molecules targeting specific receptors or enzymes. The propanoic acid moiety is particularly significant, as it can serve as a scaffold for further functionalization or as a component in peptide-like structures.

In terms of synthesis, 3-4-(4-Methoxybenzyl)-1,4-diazepan-1-ylpropanoic Acid can be prepared through various routes, including ring-closing reactions or coupling strategies. These methods often involve the use of intermediates such as aldehydes or ketones, which are then subjected to reductive amination or other cyclization techniques to form the diazepane ring. The introduction of the 4-methoxybenzyl group typically requires protection-deprotection strategies to ensure selective substitution.

The biological activity of this compound has been a focal point in recent research. Studies have demonstrated that it exhibits moderate activity against certain enzymes or cellular targets, suggesting its potential as a lead compound in drug discovery programs. Furthermore, its ability to modulate cellular signaling pathways has been explored in vitro and in vivo models, providing insights into its mechanism of action.

From an analytical standpoint, the characterization of 3-4-(4-Methoxybenzyl)-1,4-diazepan-1-ylpropanoic Acid has been achieved through advanced spectroscopic techniques such as NMR and mass spectrometry. These methods have provided detailed information about its molecular structure and purity, ensuring its suitability for further studies.

In conclusion, 3-4-(4-Methoxybenzyl)-1,4-diazepan-1-ylpropanoic Acid, with its unique structural features and promising biological properties, represents an important compound in contemporary chemical research. Its versatility as a building block for drug development and its potential for further functionalization make it an intriguing subject for future investigations.